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Cat. No.: B10856538

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SLB1122168 is a potent and selective inhibitor of the sphingosine-1-phosphate (S1P)

transporter, Spinster homolog 2 (Spns2). By blocking Spns2-mediated S1P release,

SLB1122168 disrupts the S1P gradient between lymphoid tissues and circulation. This

interference with S1P signaling leads to the sequestration of lymphocytes in secondary

lymphoid organs and a subsequent reduction in the number of circulating lymphocytes. This

application note provides a detailed protocol for the analysis of lymphocyte populations in

whole blood following treatment with SLB1122168 using flow cytometry.

The S1P signaling pathway plays a crucial role in lymphocyte trafficking. A concentration

gradient of S1P, high in the blood and lymph and low in lymphoid organs, is essential for the

egress of lymphocytes from these tissues. Spns2 is a key transporter responsible for S1P

secretion from lymphatic endothelial cells into the lymph, thus contributing to this gradient.

Inhibition of Spns2 by SLB1122168 is expected to decrease the egress of various lymphocyte

subsets, making flow cytometry an essential tool to quantify the pharmacodynamic effects of
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this compound. Studies with Spns2 knockout mice have shown significant reductions in

circulating T and B lymphocytes, and similar effects are anticipated with potent Spns2 inhibitors

like SLB1122168[1][2].

Data Presentation
The following tables summarize hypothetical quantitative data representing the expected

changes in lymphocyte populations in human peripheral blood 24 hours after a single oral dose

of SLB1122168. The data is presented as both percentage of total lymphocytes and absolute

counts. A dose-dependent decrease in circulating lymphocytes is expected, with a notable but

lesser effect on T cell populations compared to S1P receptor modulators[3][4].

Table 1: Percentage of Lymphocyte Subsets in Peripheral Blood

Lymphocyte
Subset

Marker
Vehicle
Control (%)

SLB1122168
(10 mg/kg) (%)

SLB1122168
(30 mg/kg) (%)

Total T Cells CD3+ 70.5 65.2 60.8

Helper T Cells CD3+CD4+ 45.3 42.1 38.5

Cytotoxic T Cells CD3+CD8+ 24.1 22.0 21.2

B Cells CD19+ 15.2 11.5 8.9

NK Cells CD3-CD56+ 12.8 9.8 7.5

Regulatory T

Cells

CD4+CD25+CD1

27low
1.5 1.3 1.1

Table 2: Absolute Counts of Lymphocyte Subsets in Peripheral Blood (cells/µL)
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Lymphocyte
Subset

Marker
Vehicle
Control (cells/
µL)

SLB1122168
(10 mg/kg)
(cells/µL)

SLB1122168
(30 mg/kg)
(cells/µL)

Total

Lymphocytes
2500 1800 1300

Total T Cells CD3+ 1763 1174 790

Helper T Cells CD3+CD4+ 1133 758 501

Cytotoxic T Cells CD3+CD8+ 603 396 276

B Cells CD19+ 380 207 116

NK Cells CD3-CD56+ 320 176 98

Regulatory T

Cells

CD4+CD25+CD1

27low
38 23 14

Experimental Protocols
Whole Blood Staining for T, B, and NK Cells
This protocol outlines the immunophenotyping of major lymphocyte populations from human

whole blood.

Materials:

Human whole blood collected in K2EDTA tubes

Phosphate-buffered saline (PBS)

FACS lysing solution (e.g., BD FACS™ Lysing Solution)

Monoclonal antibodies:

Anti-Human CD45-PerCP

Anti-Human CD3-FITC
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Anti-Human CD4-APC

Anti-Human CD8-PE-Cy7

Anti-Human CD19-APC-H7

Anti-Human CD56-PE

FACS tubes (5 mL polystyrene round-bottom)

Flow cytometer

Procedure:

To each FACS tube, add 100 µL of whole blood.

Add the pre-titrated volume of each fluorescently conjugated antibody to the respective

tubes.

Vortex gently and incubate for 20-30 minutes at room temperature in the dark.

Add 2 mL of 1X FACS lysing solution to each tube.

Vortex immediately and incubate for 10-15 minutes at room temperature in the dark.

Centrifuge the tubes at 300 x g for 5 minutes.

Aspirate the supernatant and resuspend the cell pellet in 300 µL of PBS.

Acquire the samples on a flow cytometer.

Staining for Regulatory T Cells (Tregs)
This protocol is for the identification of the CD4+CD25+CD127low Treg population and requires

intracellular staining for the transcription factor FoxP3.

Materials:

Human whole blood collected in K2EDTA tubes
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PBS

FACS lysing solution

FoxP3 staining buffer set (e.g., from eBioscience™ or BioLegend®)

Monoclonal antibodies:

Anti-Human CD4-APC

Anti-Human CD25-PE

Anti-Human CD127-Alexa Fluor 488

Anti-Human FoxP3-PE-Cy7 or a suitable intracellular antibody

FACS tubes

Procedure:

Perform surface staining for CD4, CD25, and CD127 as described in the protocol above

(steps 1-3).

After surface staining, proceed with red blood cell lysis as described (steps 4-7).

Following the wash, fix and permeabilize the cells using the FoxP3 staining buffer set

according to the manufacturer's instructions.

Add the anti-human FoxP3 antibody and incubate for 30 minutes at room temperature in the

dark.

Wash the cells with permeabilization buffer.

Resuspend the cell pellet in FACS buffer for analysis.

Acquire the samples on a flow cytometer.

Mandatory Visualizations
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Caption: S1P Signaling Pathway and SLB1122168 Inhibition.
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Caption: Experimental Workflow for Flow Cytometry Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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